Hydrazinium, dimethyl(3,4-dimethoxybenzyl)-, chloride
Overview
Description
Hydrazinium, dimethyl(3,4-dimethoxybenzyl)-, chloride, also known as Hydrazinium, dimethyl(3,4-dimethoxybenzyl)-, chloride, is a useful research compound. Its molecular formula is C11H19ClN2O2 and its molecular weight is 246.73 g/mol. The purity is usually 95%.
The exact mass of the compound Hydrazinium, dimethyl(3,4-dimethoxybenzyl)-, chloride is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 97882. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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properties
CAS RN |
102570-95-6 |
|---|---|
Product Name |
Hydrazinium, dimethyl(3,4-dimethoxybenzyl)-, chloride |
Molecular Formula |
C11H19ClN2O2 |
Molecular Weight |
246.73 g/mol |
IUPAC Name |
amino-[(3,4-dimethoxyphenyl)methyl]-dimethylazanium;chloride |
InChI |
InChI=1S/C11H19N2O2.ClH/c1-13(2,12)8-9-5-6-10(14-3)11(7-9)15-4;/h5-7H,8,12H2,1-4H3;1H/q+1;/p-1 |
InChI Key |
JCTSSVJSNCTLIT-UHFFFAOYSA-M |
SMILES |
C[N+](C)(CC1=CC(=C(C=C1)OC)OC)N.[Cl-] |
Canonical SMILES |
C[N+](C)(CC1=CC(=C(C=C1)OC)OC)N.[Cl-] |
synonyms |
1-(3,4-Dimethoxybenzyl)-1,1-dimethylhydrazonium chloride |
Origin of Product |
United States |
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